![molecular formula C12H19ClN2OS B2489357 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride CAS No. 1423024-22-9](/img/structure/B2489357.png)
1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride
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Overview
Description
“1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride” is a chemical compound with the CAS number 1423024-22-9 . It has a molecular weight of 274.81 and a molecular formula of C12H19ClN2OS .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H18N2OS.ClH/c13-12(6-2-1-3-7-12)11(15)14-9-10-5-4-8-16-10;/h4-5,8H,1-3,6-7,9,13H2,(H,14,15);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
The compound has a molecular weight of 274.81 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the available resources .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Antimicrobial Properties
Thiophene derivatives, including 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride, have shown antimicrobial properties . This makes them valuable in the development of new antimicrobial drugs .
Analgesic and Anti-inflammatory Properties
Thiophene derivatives are known to exhibit analgesic and anti-inflammatory properties . This suggests that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could potentially be used in the development of pain relief and anti-inflammatory medications .
Antihypertensive Properties
Thiophene derivatives have also demonstrated antihypertensive properties . This indicates that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be explored for use in the treatment of high blood pressure .
Antitumor Activity
Thiophene derivatives have shown antitumor activity . This suggests that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could potentially be used in the development of new cancer treatments .
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This means that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be used to protect metals from corrosion .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be used in the development of new semiconductor materials .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be used in the production of new OLED devices .
Future Directions
properties
IUPAC Name |
1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2OS.ClH/c13-12(6-2-1-3-7-12)11(15)14-9-10-5-4-8-16-10;/h4-5,8H,1-3,6-7,9,13H2,(H,14,15);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDRJVGIJOMQLAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(=O)NCC2=CC=CS2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride |
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